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Compound of Interest

Compound Name: Chromium(3+),carbonate

Cat. No.: B1496125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of chromium(III) carbonate. It includes quantitative data, detailed experimental

protocols, and visualizations to support research and development activities.

General Physicochemical Properties
Chromium(III) carbonate is an inorganic compound composed of chromium in its +3 oxidation

state and carbonate ions.[1] The most stable oxidation state for chromium is +3.[2][3] It is

typically available as a bluish-green or green amorphous powder.[4][5]

Property Value Source

Chemical Formula Cr₂(CO₃)₃ [1][6][7]

Molecular Weight 284.0189 g/mol [8]

Appearance
Bluish-green, amorphous

powder
[4]

CAS Number 29689-14-3 [9]
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Solubility Profile
Chromium(III) carbonate is characterized by its poor solubility in water but enhanced solubility

in acidic conditions.[4][8][10] It is soluble in mineral acids.[4] In aqueous solutions,

chromium(III) carbonate may not exist, and the addition of carbonate ions to a solution of Cr(III)

ions can lead to the precipitation of chromium hydroxide.[11]

Solvent Solubility Conditions Source

Water
Insoluble or poorly

soluble
- [4][8][10]

Acidic Aqueous

Solution
High pH ≤ 2 [10]

Hydrochloric Acid

(HCl) Solution

Completely dissolves

within 30 minutes

1 g (as Cr) in 1 L of

pH 0.2 HCl at 25°C
[10][12][13]

Thermal Decomposition
Upon heating, solid chromium(III) carbonate undergoes thermal decomposition to yield solid

chromium(III) oxide and carbon dioxide gas.[14] This is a common decomposition reaction for

metal carbonates.[14][15][16][17][18]

Decomposition Reaction:

Cr₂(CO₃)₃(s) → Cr₂O₃(s) + 3CO₂(g)[14]

Reactant Products Source

Chromium(III) Carbonate

(Cr₂(CO₃)₃)

Chromium(III) Oxide (Cr₂O₃)

and Carbon Dioxide (CO₂)
[14]

Experimental Protocols
Objective: To synthesize chromium(III) carbonate powder.

Method 1: Precipitation from Aqueous Solution[10][12][13]
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Preparation of Precursor Solutions:

Prepare an aqueous solution containing a trivalent chromium salt (e.g., chromium(III)

chloride).

Prepare an aqueous solution of a carbonate salt (e.g., sodium carbonate).

Reaction:

Contact the two solutions while maintaining the pH of the reaction mixture between 6 and

12 (preferably 7 to 8).[10]

Maintain the reaction temperature between 0°C and 50°C.[10][12]

Stir the reaction mixture (e.g., at 300 rpm) to ensure homogeneity.[12]

Isolation and Purification:

Collect the resulting precipitate by filtration.

Wash the filter cake with water until the electrical conductivity of the filtrate is 5 mS/cm or

less.[12][13]

Drying:

Dry the purified filter cake under vacuum at a temperature below 40°C for 48 hours to

obtain the final chromium(III) carbonate powder.[12]

Method 2: Synthesis from Chromium Metal[19]

Dissolution of Chromium Metal:

React chromium metal with 30% hydrochloric acid to form a chromium(II) chloride solution.

This reaction is slow and may take several days.

The solution will eventually oxidize in air to a dark green chromium(III) chloride solution.

Precipitation:
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Heat and stir the chromium(III) chloride solution.

Gradually add a solution of sodium carbonate until the solution becomes clear and a green

slurry of chromium(III) carbonate forms.

Isolation and Drying:

Filter the precipitate using standard laboratory filter paper.

Transfer the collected solid to a suitable container and dry it on a heating plate with a fan.

Objective: To characterize the physicochemical properties of the synthesized chromium(III)

carbonate.

Colorimetric Analysis:

Use a spectrocolorimeter to measure the Lab* color values of the solid powder to quantify

its color.[10][13]

Solubility in Acid:

Add an amount of chromium(III) carbonate corresponding to 1 g of Cr to 1 liter of a

hydrochloric acid solution with a pH of 0.2 at 25°C.[10][12]

Visually observe the time required for the solid to completely dissolve and the solution to

become transparent. Complete dissolution within 30 minutes indicates high solubility.[10]

Thermal Gravimetric Analysis (TGA):

Heat a sample of the chromium(III) carbonate powder in a TGA instrument from room

temperature to a temperature sufficient for complete decomposition (e.g., 800°C).

The resulting weight loss will correspond to the loss of carbon dioxide, confirming the

decomposition pathway.

X-ray Diffraction (XRD):
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Analyze the powder sample using an X-ray diffractometer to determine its crystal

structure. An amorphous solid will produce a broad halo, while a crystalline solid will show

sharp diffraction peaks.

Visualizations
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Caption: Workflow for the synthesis and characterization of chromium(III) carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1496125?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

